Cas no 80018-19-5 ((6E)-4-chloro-6-[(2-chlorophenyl)(tridecylamino)methylidene]cyclohexa-2,4-dien-1-one)

• Product name: (6E)-4-chloro-6-[(2-chlorophenyl)(tridecylamino)methylidene]cyclohexa-2,4-dien-1-one
• CAS No: 80018-19-5
• MF: C₂₆H₃₅Cl₂NO
• MW: 448.4682
• CID: 1803062
• PubChem ID: 3061923

(6E)-4-chloro-6-[(2-chlorophenyl)(tridecylamino)methylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6E)-4-chloro-6-[(2-chlorophenyl)(tridecylamino)methylidene]cyclohexa-2,4-dien-1-one
• (6E)-4-chloro-6-[(2-chlorophenyl)-(tridecylamino)methylidene]cyclohexa-2,4-dien-1-one
• 2-(Tridecylimino-(2-chlorophenyl)methyl)-4-chlorophenol
• Phenol, 4-chloro-2-((2-chlorophenyl)(tridecylimino)methyl)-
• 80018-19-5
• 4-Chloro-2-((2-chlorophenyl)(tridecylimino)methyl)phenol

• Inchi： InChI=1S/C26H35Cl2NO/c1-2-3-4-5-6-7-8-9-10-11-14-19-29-26(22-15-12-13-16-24(22)28)23-20-21(27)17-18-25(23)30/h12-13,15-18,20,30H,2-11,14,19H2,1H3
• InChI Key： DOOSRNLTHXLNTM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 447.2095701g/mol
• Monoisotopic Mass: 447.2095701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 32.6Ų